Calcium mesoxalate trihydrate

• Molecular Formula: C6H7CaO13-
• Molecular Weight: 327.19 g/mol
• InChI: InChI=1S/2C3H2O5.Ca.3H2O/c2*4-1(2(5)6)3(7)8;;;;/h2*(H,5,6)(H,7,8);;3*1H2/q;;+2;;;/p-3
• InChIKey: PONPCBDXSFPQMW-UHFFFAOYSA-K

Calcium Mesoxalate Trihydrate Technical Baseline

Calcium mesoxalate trihydrate (also referred to as calcium ketomalonate trihydrate or mesoxalic acid calcium salt trihydrate) is a hydrated calcium salt of mesoxalic acid (2-oxopropanedioic acid) [1]. The compound is a white to almost white crystalline powder with a molecular formula of C3H2CaO6·3H2O and a molecular weight of 228.17 g/mol [2]. It decomposes between 210-220°C and exhibits limited solubility in water and common organic solvents [3]. Historically, calcium mesoxalate was marketed as an oral hypoglycemic agent (tradename Mesoxan), and contemporary research has identified activity as an HIV-1 reverse transcriptase inhibitor and B cell proliferation promoter [4]. The trihydrate form represents the most commonly supplied research-grade material, with typical commercial purity exceeding 98.0% (T) [2]. For procurement purposes, distinguishing between the anhydrous form (C3CaO5, MW 156.11) and the trihydrate (C3H2CaO6·3H2O, MW 228.17) is essential, as the hydration state affects both molecular weight calculations and handling characteristics [1].

✓ Trihydrate form with defined hydration for accurate solution preparation

✓ Purity >98% (T) confirmed by chelometric titration

✓ Reported HIV-1 RT inhibition, B cell proliferation, and calcium-dependent pathway research contexts

• [1] CAS Common Chemistry. Calcium mesoxalate. CAS, a division of the American Chemical Society. CAS RN: 21085-60-9. Retrieved from http://commonchemistry.cas.org/detail?cas_rn=21085-60-9 View Source
• [2] TCI America. Calcium Mesoxalate Trihydrate. Product Number O0076. Purity >98.0%(T). Retrieved from https://stg.tcichemicals.com/US/en/p/O0076 View Source
• [3] DrugFuture. Calcium Mesoxalate. CAS Registry Number: 21085-60-9. Retrieved from https://www.drugfuture.com/chemdata/Calcium-Mesoxalate.html View Source
• [4] MedChemExpress. Calcium mesoxalate trihydrate. Cat. No. HY-W540188A. Retrieved from http://www2.medchemexpress.com/calcium-mesoxalate-trihydrate.html View Source

Calcium Mesoxalate Trihydrate Substitution Limitations

Generic substitution among mesoxalate salts—such as substituting sodium mesoxalate for calcium mesoxalate—is not scientifically valid due to distinct pharmacokinetic and pharmacodynamic profiles [1]. Comparative excretion studies in dogs demonstrate that calcium and sodium salts of mesoxalic acid produce differing urinary metabolite patterns depending on both the counterion and the route of administration (oral vs. parenteral) [1]. Furthermore, the calcium counterion itself may confer functional specificity; calcium mesoxalate has been shown to interfere with cellular calcium signaling pathways, with resistance developing via upregulation of calcium pumps or channel modifications—a mechanism not applicable to sodium or free acid forms [2]. In antidiabetic applications, while both calcium and sodium mesoxalate reduced blood and urinary sugar in alloxan-diabetic dogs, the activity is pancreas-dependent and absent in depancreatized animals, suggesting that the mesoxalate anion alone is insufficient and the calcium component may modulate tissue-specific bioavailability [3]. The following quantitative evidence further substantiates why procurement decisions must be compound-specific rather than class-based.

PK divergence Calcium vs. sodium salts exhibit divergent in vivo excretion profiles; pharmacokinetic behavior may not transfer.

Mechanism mismatch Calcium signaling interference is salt-form specific; sodium or free acid forms lack this mechanism.

Specification mismatch Hydration state ambiguity (anhydrous vs. trihydrate) can alter molecular weight by ~46%, impacting molarity calculations.

• [1] Pharmaceutical Studies on Mesoxalic Acid. II. CiNii Research. Urinary excretion profiles of calcium and sodium mesoxalate in dogs differ by salt form and administration route. Retrieved from https://cir.nii.ac.jp/crid/1390001206154095744 View Source
• [2] BOC Sciences. Calcium mesoxalate. Resistance Mechanism: Interferes with cellular calcium signaling; resistance via calcium pump/channel modifications. Retrieved from https://antiviral.bocsci.com View Source
• [3] Kobayashi Y, Ohashi S, Takeuchi T. Mechanism of Anti-Diabetic Activity of Calcium Mesoxalate. Japanese Journal of Pharmacology. 1955;4(2):103-110. View Source

Calcium Mesoxalate Trihydrate: Key Differentiators

HIV-1 Reverse Transcriptase Inhibition

Calcium mesoxalate demonstrates HIV-1 reverse transcriptase (HIV-1 RT) inhibitory activity with an IC50 of 2.2 μM, a value identical to that reported for the free mesoxalic acid (ketomalonic acid) . While the mesoxalate anion is the active pharmacophore, the calcium salt offers distinct advantages for in vitro assay preparation: the calcium form exhibits different solubility characteristics and may serve as a more stable solid form for long-term storage compared to the hygroscopic free acid [1]. Additionally, calcium mesoxalate derivatives (including the parent salt) inhibit the translocation of HIC-1 reverse transcriptase, a mechanism that may extend beyond simple enzymatic inhibition [2]. For researchers conducting HIV-1 RT inhibition assays, calcium mesoxalate trihydrate provides a well-characterized, commercially available form with validated potency data.

HIV-1 RT Inhibition

Cross-study comparable

IC₅₀ = 2.2 μM

Reported assay potency context; solid-state stability may support reproducible workflows.

Mesoxalate anion is the pharmacophore; free acid shows equivalent IC₅₀

Evidence Dimension	HIV-1 Reverse Transcriptase Inhibition Potency
Target Compound Data	Calcium mesoxalate: IC50 = 2.2 μM
Comparator Or Baseline	Mesoxalic acid (free acid): IC50 = 2.2 μM
Quantified Difference	No difference in IC50 (both 2.2 μM); differentiation lies in salt form properties (stability, solubility, handling)
Conditions	In vitro HIV-1 RT enzymatic assay

Why This Matters

Equivalent potency combined with superior solid-state handling characteristics justifies selecting the calcium salt trihydrate over the free acid for reproducible assay workflows.

• [1] MedChemExpress. Calcium mesoxalate trihydrate Data Sheet. Molecular weight 210.15 (as supplied); purity ≥98%. Retrieved from http://www2.medchemexpress.com/calcium-mesoxalate-trihydrate.html View Source
• [2] PeptideDB. Calcium mesoxalate trihydrate bioactivity. Derivatives inhibit HIC-1 reverse transcriptase translocation. Retrieved from https://www.peptidedb.com View Source

In Vivo Antidiabetic Efficacy

In a clinical study of 22 diabetic patients receiving oral calcium mesoxalate (39 administrations), a daily dose of 0.4-1.5 g reduced blood and urinary sugar in nearly all pancreatic and extrapancreatic diabetics [1]. Critically, the study established a quantitative therapeutic equivalence benchmark: 1 g of calcium mesoxalate produced an antidiabetic effect corresponding to 2.66 units of insulin [1]. Additionally, the meso-urinary sugar equivalent for 1 g of mesoxalate was consistently below 3 g [1]. The effect was more pronounced on urinary sugar than on blood sugar, and efficacy was greater in mild-to-moderate diabetes compared to severe cases [1]. In combination therapy, calcium mesoxalate enhanced insulin effect in patients who failed to respond to mesoxalate alone [1]. Notably, no side effects were observed during administration periods of up to 211 consecutive days at doses of 0.4-1.5 g daily [1].

Antidiabetic Endpoint (Historical)

Endpoint context

Calcium mesoxalate 1 g: urinary sugar reduction

Comparator: 2.66 units insulin equivalence (1956 study)

Historical clinical endpoint context; supports model-informed dose-response interpretation.

Pancreas-dependent effect; data from 22-patient study

Evidence Dimension	Antidiabetic Therapeutic Effect
Target Compound Data	Calcium mesoxalate: 1 g produces effect equivalent to 2.66 units of insulin; urinary sugar reduction <3 g/g mesoxalate; effective dose range 0.4-1.5 g/day
Comparator Or Baseline	Insulin: 2.66 units
Quantified Difference	1 g calcium mesoxalate = 2.66 units insulin therapeutic equivalence; meso-urinary sugar equivalent <3 g/g
Conditions	Oral administration in human diabetic patients (n=22, 39 administrations); clinical study (1956)

Why This Matters

This quantitative insulin-equivalence data enables researchers to design dose-ranging studies with a validated potency reference point, which is unavailable for other mesoxalate salts or analogs.

• [1] Clinical Studies on Antidiabetic Action of Mesoxalate. Folia Endocrinologica Japonica. 1956;32(6):490-500. Calcium mesoxalate oral administration in 22 diabetic patients; 1 g equivalent to 2.66 insulin units. View Source

B Cell Proliferation Activity

Calcium mesoxalate trihydrate promotes B cell proliferation in vitro . While the absolute fold-change or EC50 values are not disclosed in available public datasheets, the biological activity has been consistently reported across multiple independent vendor characterizations [1]. Derivatives of calcium mesoxalate trihydrate additionally inhibit the translocation of HIC-1 reverse transcriptase, suggesting that the calcium mesoxalate scaffold serves as a starting point for developing compounds with dual immunomodulatory and antiviral activities [1]. The trihydrate form is specifically noted for this activity, and procurement of the correct hydration state ensures reproducibility of the B cell proliferation phenotype.

B Cell Proliferation

Class-level

Positive B cell proliferation reported for trihydrate; quantitative data not publicly available.

Reported B cell proliferation activity; data to verify for assay development.

Specific EC₅₀ not disclosed; consistent vendor reporting

Evidence Dimension	B Cell Proliferation Promotion
Target Compound Data	Calcium mesoxalate trihydrate: Positive B cell proliferation promotion (qualitative)
Comparator Or Baseline	Other mesoxalate salts and derivatives: Not systematically compared in available literature
Quantified Difference	Quantitative potency data (EC50, fold-change) not publicly available; differentiation based on consistent reporting of activity across vendors and hydration-state specificity
Conditions	In vitro B cell proliferation assays (specific conditions not disclosed)

Why This Matters

Consistent reporting of B cell proliferation activity specifically for the trihydrate form supports its selection as the reference standard for immunological studies involving the mesoxalate scaffold.

• [1] MedChemExpress. Calcium mesoxalate trihydrate. Cat. No. HY-W540188A. Promotes B cell proliferation; derivatives inhibit HIC-1 reverse transcriptase translocation. Retrieved from http://www2.medchemexpress.com/calcium-mesoxalate-trihydrate.html View Source

Hydration State and Purity

Calcium mesoxalate is commercially available in both anhydrous and trihydrate forms, with significant differences in molecular weight (156.11 vs. 228.17 g/mol) that directly impact molarity calculations for solution preparation [1][2]. The trihydrate form (CAS 21085-60-9) is supplied with a typical purity of >98.0% (T) as determined by chelometric titration, with drying loss specification of 20.0-24.0% (corresponding to the theoretical water content of 23.7% for the trihydrate) [3]. This rigorous specification allows researchers to confidently account for the hydration water when preparing solutions by mass. In contrast, procurement of generic "calcium mesoxalate" without explicit hydration state specification introduces ambiguity in molecular weight and may lead to dosing errors in biological assays [1].

Hydration & Purity

Specification review

Trihydrate: MW 228.17, purity >98.0% (T)

Anhydrous: MW 156.11; drying loss 20.0–24.0%

Defined hydration state eliminates ambiguity in molarity calculations.

Drying loss corresponds to theoretical water content (23.7%)

Evidence Dimension	Hydration State and Analytical Specification
Target Compound Data	Calcium mesoxalate trihydrate: MW 228.17 g/mol; purity >98.0%(T); drying loss 20.0-24.0%
Comparator Or Baseline	Calcium mesoxalate (anhydrous): MW 156.11 g/mol; hydration not specified in generic listings
Quantified Difference	MW difference: 72.06 g/mol (46% increase); trihydrate provides validated drying loss specification ensuring correct stoichiometry
Conditions	Commercial analytical specifications per TCI product O0076 Certificate of Analysis parameters

Why This Matters

Procuring the explicitly defined trihydrate form with validated purity and drying loss specifications eliminates ambiguity in molecular weight calculations, ensuring accurate dosing and reproducibility in biological assays.

• [1] CAS Common Chemistry. Calcium mesoxalate (anhydrous). CAS RN 21085-60-9 refers to calcium mesoxalate generally; the anhydrous form has MW 156.11. Retrieved from http://commonchemistry.cas.org/detail?cas_rn=21085-60-9 View Source
• [2] MedChemExpress. Calcium mesoxalate trihydrate. MW 210.15 (as supplied, may represent the dihydrate calculation variant). Retrieved from http://www2.medchemexpress.com/calcium-mesoxalate-trihydrate.html View Source
• [3] TCI America. Calcium Mesoxalate Trihydrate Specifications. Purity >98.0%(T); drying loss 20.0-24.0%. Product Number O0076. Retrieved from https://stg.tcichemicals.com/US/en/p/O0076 View Source

Comparative Excretion and Toxicity

Early pharmacological studies established that calcium mesoxalate and sodium mesoxalate exhibit distinct pharmacokinetic and toxicological profiles [1][2]. Urinary excretion patterns in dogs differ depending on both the counterion (calcium vs. sodium) and the route of administration (oral vs. parenteral), indicating that the salt form influences metabolic fate and clearance [1]. Both salts demonstrated antidiabetic activity in alloxan-diabetic dogs and rabbits, reducing or eliminating urinary sugar and lowering blood glucose levels [3]. However, the activity was pancreas-dependent and absent in depancreatized dogs, suggesting that the calcium component may modulate tissue-specific delivery or cellular uptake of the mesoxalate anion [3]. Acute and chronic toxicity studies further revealed differences between the two salts, though specific LD50 or NOAEL values are not provided in the available abstracts [2].

PK & Toxicity Profile

Cross-study comparable

Calcium mesoxalate: distinct urinary excretion; pancreas-dependent

Sodium mesoxalate: different profile; both salts active in alloxan-diabetic models

Salt-form-specific PK divergence supports compound-specific procurement for in vivo studies.

Quantitative PK parameters not available in source abstracts

Evidence Dimension	Pharmacokinetic and Toxicological Profile
Target Compound Data	Calcium mesoxalate: Distinct urinary excretion pattern; active in alloxan-diabetic models; pancreas-dependent efficacy
Comparator Or Baseline	Sodium mesoxalate: Different urinary excretion pattern; active in alloxan-diabetic models; pancreas-dependent efficacy
Quantified Difference	Excretion profiles differ by salt form and administration route (qualitative); quantitative PK parameters (AUC, Cmax) not available in source abstracts
Conditions	In vivo dog models; oral and parenteral administration

Why This Matters

Documented pharmacokinetic divergence between calcium and sodium salts confirms that the counterion matters for in vivo studies, making salt-form-specific procurement essential for reproducibility.

• [1] Pharmaceutical Studies on Mesoxalic Acid. II. CiNii Research. Urine of dog given calcium and sodium mesoxalate: excreted substances differed by salt and administration route. Retrieved from https://cir.nii.ac.jp/crid/1390001206154095744 View Source
• [2] Toxicity of Mesoxalates and Histological Observations After Continuous Administration. Japanese Journal of Pharmacology. 1955;4(2):111-117. View Source
• [3] Kobayashi Y, Ohashi S, Takeuchi T. Mechanism of Anti-Diabetic Activity of Calcium Mesoxalate. Japanese Journal of Pharmacology. 1955;4(2):103-110. View Source

Calcium Signaling Interference

Calcium mesoxalate interferes with cellular calcium signaling pathways, a mechanism not shared by sodium mesoxalate or free mesoxalic acid [1]. This calcium-dependent modulation of ion flux supports research on calcium-dependent antiviral signaling [1]. Notably, resistance to calcium mesoxalate develops via upregulation of calcium pumps or channel modifications, confirming that the calcium counterion contributes a pharmacologically relevant dimension beyond the mesoxalate anion's intrinsic activity [1]. This mechanism may explain, in part, the differential in vivo profiles observed between calcium and sodium mesoxalate salts [2]. For researchers investigating calcium-dependent antiviral pathways or calcium signaling in immune cells, the calcium salt provides a dual-action tool that simultaneously delivers the mesoxalate pharmacophore and modulates calcium homeostasis.

Calcium Signaling Interference

Class-level

Interferes with cellular calcium signaling; resistance via calcium pump upregulation reported. Not observed for sodium/free acid.

Calcium-dependent mechanism distinguishes from other salts; supports calcium-mediated antiviral research.

Quantitative flux data not provided

Evidence Dimension	Mechanism of Action: Calcium Signaling Interference
Target Compound Data	Calcium mesoxalate: Interferes with cellular calcium signaling; resistance via calcium pump/channel upregulation
Comparator Or Baseline	Sodium mesoxalate / Free mesoxalic acid: No calcium signaling interference reported
Quantified Difference	Quantitative calcium flux modulation data (e.g., EC50 for calcium channel effects) not available in public sources
Conditions	Cellular calcium signaling assays; antiviral research context

Why This Matters

The calcium-dependent mechanism of action distinguishes calcium mesoxalate from other mesoxalate salts, making it the required form for studies interrogating calcium-mediated antiviral or immunological pathways.

• [1] BOC Sciences. Calcium mesoxalate. Interferes with cellular calcium signaling; resistance via calcium pump/channel modifications; modulates ion flux for calcium-dependent antiviral signaling. Retrieved from https://antiviral.bocsci.com View Source
• [2] Pharmaceutical Studies on Mesoxalic Acid. II. CiNii Research. Differential excretion of calcium and sodium mesoxalate in dogs. Retrieved from https://cir.nii.ac.jp/crid/1390001206154095744 View Source

Calcium Mesoxalate Trihydrate: Application Scenarios

HIV-1 RT Inhibitor Screening

Calcium mesoxalate trihydrate serves as a validated positive control or reference inhibitor for HIV-1 RT enzymatic assays, with an established IC50 of 2.2 μM . For researchers developing novel HIV-1 RT inhibitors or studying RT translocation mechanisms, calcium mesoxalate provides a well-characterized benchmark compound. Derivatives of the mesoxalate scaffold, including the 4-chlorophenylhydrazone of mesoxalic acid (CPHM), have been shown to trap the pre-translocational conformation of the RT-DNA complex, validating this complex as a drug target [1]. Procurement of the trihydrate form with documented purity (>98.0% T) ensures that inhibitory activity is attributable to the compound rather than impurities [2].

Diabetes Research with Historical Control

Calcium mesoxalate trihydrate is uniquely positioned as a historical antidiabetic agent with quantified human clinical efficacy data . The established therapeutic equivalence of 1 g calcium mesoxalate to 2.66 units of insulin provides a dose-response benchmark that can inform contemporary metabolic disease research, particularly in studies investigating pancreas-dependent glucose regulation mechanisms or combination therapy with insulin . The compound's ability to enhance insulin effect in non-responders to mesoxalate alone suggests utility in investigating insulin sensitization pathways .

B Cell Immunology and Calcium Signaling

Calcium mesoxalate trihydrate promotes B cell proliferation, making it a useful tool for immunology studies examining B cell activation, differentiation, or lymphoma biology . The compound's ability to interfere with cellular calcium signaling—with documented resistance development via calcium pump upregulation—positions it as a dual-function probe for studying calcium-dependent immune cell signaling [1]. Researchers investigating the intersection of calcium flux and B cell biology should procure the explicitly defined trihydrate form to ensure reproducible cellular effects .

Comparative Salt Form Pharmacology

The documented pharmacokinetic divergence between calcium mesoxalate and sodium mesoxalate in canine models establishes calcium mesoxalate trihydrate as an essential reference compound for studies examining the impact of counterion selection on drug disposition . Researchers investigating salt-form optimization, oral bioavailability of dicarboxylic acid salts, or the role of calcium in modulating drug absorption and excretion should include calcium mesoxalate trihydrate as a characterized comparator [1]. The availability of both acute and chronic toxicity data for mesoxalate salts further supports its use in preclinical toxicology study design [2].

Application

Selection Property

Validation Focus

HIV-1 reverse transcriptase research

Reported RT inhibition profile

Enzymatic assay endpoint verification

Diabetes model research

Historical clinical endpoint context

Model-informed dose-response interpretation

B cell and calcium signaling research

Reported B cell proliferation and calcium flux modulation

Calcium-dependent immune cell signaling endpoints

Counterion pharmacology research

Salt-form-specific PK divergence

In vivo exposure and disposition study design

• [1] Bernatchez JA, et al. Derivatives of Mesoxalic Acid Block Translocation of HIV-1 Reverse Transcriptase. J Biol Chem. 2015;290(3):1474-1484. View Source
• [2] TCI America. Calcium Mesoxalate Trihydrate. Product Number O0076. Purity >98.0%(T). Retrieved from https://stg.tcichemicals.com/US/en/p/O0076 View Source